Cas no 2228731-01-7 (3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile)
3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile
- 2228731-01-7
- EN300-1941719
- 3-hydroxy-3-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile
-
- Inchi: 1S/C9H7F3N2O/c10-9(11,12)6-1-2-7(14-5-6)8(15)3-4-13/h1-2,5,8,15H,3H2
- InChI Key: XEPWBUVXZCXYQU-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C=C1)C(CC#N)O)(F)F
Computed Properties
- Exact Mass: 216.05104734g/mol
- Monoisotopic Mass: 216.05104734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 56.9Ų
3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1941719-1g |
3-hydroxy-3-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2228731-01-7 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1941719-5g |
3-hydroxy-3-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2228731-01-7 | 5g |
$2443.0 | 2023-09-17 | ||
| Enamine | EN300-1941719-10g |
3-hydroxy-3-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2228731-01-7 | 10g |
$3622.0 | 2023-09-17 | ||
| Enamine | EN300-1941719-0.05g |
3-hydroxy-3-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2228731-01-7 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1941719-0.1g |
3-hydroxy-3-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2228731-01-7 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1941719-0.25g |
3-hydroxy-3-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2228731-01-7 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1941719-0.5g |
3-hydroxy-3-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2228731-01-7 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1941719-1.0g |
3-hydroxy-3-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2228731-01-7 | 1g |
$1014.0 | 2023-05-31 | ||
| Enamine | EN300-1941719-2.5g |
3-hydroxy-3-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2228731-01-7 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1941719-5.0g |
3-hydroxy-3-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile |
2228731-01-7 | 5g |
$2940.0 | 2023-05-31 |
3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile
Introduction to 3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile (CAS No. 2228731-01-7)
3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile (CAS No. 2228731-01-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its hydroxy, trifluoromethyl, and nitrile functionalities, has been the subject of extensive research, particularly in the areas of drug discovery and development.
The molecular structure of 3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile is composed of a pyridine ring substituted with a trifluoromethyl group at the 5-position and a nitrile group at the 2-position. Additionally, the presence of a hydroxy group on the propyl side chain adds to its chemical diversity and biological activity. This combination of functional groups imparts distinct physicochemical properties that make it an attractive candidate for various pharmaceutical applications.
Recent studies have highlighted the potential of 3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The trifluoromethyl group is known to enhance metabolic stability and improve pharmacokinetic properties, while the nitrile group can contribute to enhanced binding affinity to target proteins.
In preclinical studies, 3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile has demonstrated promising results in inhibiting the proliferation of cancer cells. Specifically, it has been found to selectively target and inhibit the activity of specific kinases involved in cell cycle regulation and apoptosis. This selective inhibition is crucial for minimizing off-target effects and improving therapeutic efficacy.
Beyond its anti-cancer properties, 3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile has also shown potential in treating inflammatory diseases. In vitro studies have revealed that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for developing new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile has been extensively studied to ensure its suitability for clinical applications. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Additionally, it shows low toxicity in preclinical toxicity studies, further supporting its potential as a safe and effective therapeutic agent.
In terms of chemical synthesis, several methods have been developed to produce 3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile. One common approach involves the reaction of 5-trifluoromethylpyridine with an appropriate nitrile precursor followed by hydroxylation. These synthetic routes are designed to be scalable and cost-effective, making them suitable for large-scale production in pharmaceutical settings.
The future prospects for 3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile are promising. Ongoing clinical trials are evaluating its safety and efficacy in various disease models, with preliminary results indicating positive outcomes. Researchers are also exploring combination therapies involving this compound to enhance its therapeutic potential further.
In conclusion, 3-hydroxy-3-5-(trifluoromethyl)pyridin-2-ylpropanenitrile (CAS No. 2228731-01-7) represents a significant advancement in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for developing new treatments for cancer and inflammatory diseases. As research continues to uncover its full potential, this compound is poised to play a crucial role in advancing healthcare solutions.
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